Cas no 1713174-85-6 (4-Cyclohexyl-3-oxo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-7-carboxylic acid methyl ester)

• Product Name: 4-Cyclohexyl-3-oxo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-7-carboxylic acid methyl ester
• CAS No: 1713174-85-6
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5162039
• Update Time: 2025-10-28

4-Cyclohexyl-3-oxo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-7-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexyl-3-oxo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-7-carboxylic acid methyl ester
• 1,4-Benzoxazepine-7-carboxylic acid, 4-cyclohexyl-2,3,4,5-tetrahydro-3-oxo-, methyl ester

• Inchi： 1S/C17H21NO4/c1-21-17(20)12-7-8-15-13(9-12)10-18(16(19)11-22-15)14-5-3-2-4-6-14/h7-9,14H,2-6,10-11H2,1H3
• InChI Key： TYTQRIGRPYFSCE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(OC)=O)C=C2CN(C2CCCCC2)C(=O)C1

Additional information on 4-Cyclohexyl-3-oxo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-7-carboxylic acid methyl ester

Comprehensive Overview of 4-Cyclohexyl-3-oxo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-7-carboxylic acid methyl ester (CAS No. 1713174-85-6)

The compound 4-Cyclohexyl-3-oxo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-7-carboxylic acid methyl ester (CAS No. 1713174-85-6) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and organic chemistry research. Its complex scaffold combines a benzo-fused oxazepine core with a cyclohexyl substituent and a methyl ester functional group, making it a versatile intermediate for drug discovery. Researchers are particularly intrigued by its potential applications in modulating biological targets, given its resemblance to privileged structures in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 4-Cyclohexyl-3-oxo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-7-carboxylic acid methyl ester has surged due to their role in developing small-molecule therapeutics. This compound’s oxazepine ring is a key pharmacophore found in many CNS-active drugs, aligning with current trends in neuroscience and neurodegenerative disease research. Its ester moiety also offers synthetic flexibility for prodrug strategies, a hot topic in drug delivery optimization.

Synthetic routes to CAS 1713174-85-6 often involve multi-step organic transformations, including cyclization reactions and esterification. The cyclohexyl group enhances lipophilicity, a property critical for blood-brain barrier penetration—a frequent search query among researchers studying CNS disorders. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, addressing the pharmaceutical industry’s emphasis on QC/QA compliance.

From a commercial perspective, 4-Cyclohexyl-3-oxo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine-7-carboxylic acid methyl ester is cataloged by specialty chemical suppliers as a building block for high-value APIs. Its patent landscape reflects growing IP activity around oxazepine derivatives, coinciding with rising Google searches for "novel heterocycles in drug design". Environmental and regulatory considerations highlight its compatibility with green chemistry principles, another trending topic in sustainable pharma.

Ongoing studies explore this compound’s utility in structure-activity relationship (SAR) campaigns, particularly for GPCR targets. The methyl ester group’s hydrolytic stability under physiological conditions is frequently discussed in forums on prodrug metabolism, making it a relevant case study. As AI-driven molecular docking tools advance, computational predictions of its binding affinity further amplify its research appeal.

In summary, CAS 1713174-85-6 exemplifies the intersection of synthetic innovation and therapeutic potential. Its structural features address multiple drug discovery pain points, from bioavailability enhancement to target selectivity, ensuring its continued relevance in both academic and industrial settings.